N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide
Overview
Description
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide, also known as DAPI, is a fluorescent stain used in scientific research for DNA labeling and visualization. It is commonly used in fluorescence microscopy and flow cytometry to study cell division and chromosome structure.
Mechanism of Action
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide binds specifically to the minor groove of double-stranded DNA through hydrogen bonding and hydrophobic interactions. This results in a conformational change in the DNA molecule, which causes it to fluoresce when excited by UV light. N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide has a high affinity for AT-rich regions of DNA, which allows researchers to selectively label and visualize these regions within cells.
Biochemical and Physiological Effects:
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is a non-toxic fluorescent stain that is widely used in scientific research. It has no known biochemical or physiological effects on cells or organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is its high specificity for AT-rich regions of DNA, which allows researchers to selectively label and visualize these regions within cells. N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is also non-toxic and has no known biochemical or physiological effects on cells or organisms. However, N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is not suitable for live cell imaging as it requires fixation and permeabilization of cells for staining. Additionally, N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is not suitable for use in certain applications such as RNA labeling or protein localization studies.
Future Directions
There are several future directions for the use of N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide in scientific research. One potential application is in the study of epigenetic modifications, such as DNA methylation and histone modifications. N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide could be used in combination with other fluorescent stains to visualize these modifications within cells. Another potential application is in the study of chromatin organization and dynamics. N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide could be used in combination with other fluorescent stains to study the 3D structure of chromatin within cells. Finally, N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide could be used in the development of new diagnostic and therapeutic tools for the treatment of cancer and other diseases.
Synthesis Methods
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is synthesized through a multi-step process involving the reaction of 4-aminophenyl-4-methoxybenzoate with diethylaminoethyl chloride to form 4-(diethylamino)-N-(4-methoxyphenyl)benzamide. This intermediate is then reacted with 6-methyl-2,4-diaminopyrimidine to form the final product, N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide.
Scientific Research Applications
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide is widely used in scientific research for DNA labeling and visualization. It is commonly used in fluorescence microscopy and flow cytometry to study cell division and chromosome structure. N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide binds specifically to the minor groove of double-stranded DNA, resulting in a bright blue fluorescence when excited by UV light. This allows researchers to visualize the location and structure of DNA within cells.
properties
IUPAC Name |
N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O2/c1-5-28(6-2)21-15-16(3)24-23(27-21)26-19-11-9-18(10-12-19)25-22(29)17-7-13-20(30-4)14-8-17/h7-15H,5-6H2,1-4H3,(H,25,29)(H,24,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXAAHBQHRSMVJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)-4-methoxybenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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